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Compound of Interest

Compound Name: 1-Methyl-cyclobutylamine

Cat. No.: B1316286

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on 1-Methyl-cyclobutylamine hydrochloride is
limited. This guide compiles the available data and provides context based on related
compounds. Specific experimental data such as spectroscopic analyses and detailed, validated
protocols for this particular molecule are not readily found in the public domain.

Introduction

1-Methyl-cyclobutylamine hydrochloride is a cyclic amine salt that holds potential as a
building block in medicinal chemistry and drug discovery. The cyclobutane motif is of increasing
interest to researchers due to its unique conformational properties, which can impart favorable
characteristics to drug candidates, such as metabolic stability and improved pharmacokinetic
profiles. This document provides a summary of the known properties, potential synthetic
approaches, and applications of 1-Methyl-cyclobutylamine hydrochloride.

Physicochemical Properties

The fundamental physicochemical properties of 1-Methyl-cyclobutylamine hydrochloride are
summarized in the table below. While qualitative solubility information is available from some
commercial suppliers, quantitative data is not widely reported.
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Property Value Reference(s)
Molecular Formula CsH12CIN [1112][3]
Molecular Weight 121.61 g/mol [11[2][3]
Melting Point 241-244 °C [41[5]

Physical Form Solid [11[3]
Solubility Soluble in water and ethanol [4]

Synthesis and Purification
Synthetic Approach

A specific, detailed experimental protocol for the synthesis of 1-Methyl-cyclobutylamine
hydrochloride is not readily available in published literature. However, a plausible synthetic
route can be adapted from the known synthesis of cyclobutylamine from cyclobutanecarboxylic
acid.[6] This would likely involve the synthesis of 1-methylcyclobutanecarboxylic acid followed
by a Curtius, Hofmann, or Schmidt rearrangement to yield the free amine, which can then be
converted to the hydrochloride salt.

A potential synthetic workflow is outlined below:

f Acid)— DPPAOTNaNSEGN (0, 01 ) Heat (Curtius (1socyanate ) Acidic or Basic Hydrolysis (7 ) HClin Ether or other suitable solvent
Hydrochloride
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Caption: A potential synthetic workflow for 1-Methyl-cyclobutylamine hydrochloride.

Purification

Purification of the final product would likely involve recrystallization from a suitable solvent
system, such as ethanol/ether, to yield a crystalline solid. The purity could be assessed by
standard analytical techniques such as melting point determination and chromatography.
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Spectroscopic Data

As of the latest available information, experimental spectroscopic data (NMR, IR, Mass
Spectrometry) for 1-Methyl-cyclobutylamine hydrochloride are not published in the public
domain. Researchers are advised to acquire this data upon synthesis or acquisition of the
compound. For reference, the expected spectral characteristics can be predicted based on the
structure and data from analogous compounds.

Applications in Drug Development

Cyclobutylamine derivatives are recognized as valuable scaffolds in medicinal chemistry. They
can serve as bioisosteres for other groups, offering a three-dimensional structure that can
favorably interact with biological targets.[7]

Potential as Building Blocks for Bioactive Molecules

The incorporation of small, rigid carbocycles like cyclobutane can lead to improved metabolic
stability and potency of drug candidates. 1-Methyl-cyclobutylamine hydrochloride can be
used as a key intermediate in the synthesis of more complex molecules targeting a variety of
biological pathways.

Role in Inhibitor Development

Derivatives of cyclobutylamine have been explored as components of inhibitors for various
enzymes. For instance, the cyclobutylamine moiety has been incorporated into inhibitors of
histone demethylase KDM1A and protein kinase B (AKT), both of which are important targets in
cancer therapy.[8][9][10]

The general role of such a building block in a drug discovery cascade is illustrated below:

Drug Discovery and Development
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Caption: The role of 1-Methyl-cyclobutylamine hydrochloride in a typical drug discovery
workflow.

Safety Information

Based on available safety data for similar compounds, 1-Methyl-cyclobutylamine
hydrochloride should be handled with care. It is classified as an irritant.[3] Standard laboratory
safety protocols, including the use of personal protective equipment such as gloves, safety
glasses, and a lab coat, are recommended when handling this compound.

Conclusion

1-Methyl-cyclobutylamine hydrochloride is a chemical entity with potential utility in the field of
drug discovery and development. While a comprehensive public dataset for this specific
molecule is lacking, its structural features suggest it could be a valuable building block for
creating novel therapeutic agents. Further research and characterization are necessary to fully
elucidate its properties and potential applications. Researchers working with this compound are
encouraged to perform their own analytical characterization to ensure the quality and identity of
their materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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